Cas no 99642-27-0 (N-(4-Aminophenyl)-4-chloro-N-methylbenzamide)

• Product Name: N-(4-Aminophenyl)-4-chloro-N-methylbenzamide
• CAS No: 99642-27-0
• MF: C₁₄H₁₃ClN₂O
• MW: 260.718822240829
• CID: 4384996
• PubChem ID: 28894442
• Update Time: 2025-05-19

N-(4-Aminophenyl)-4-chloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-aminophenyl)-4-chloro-N-methyl-
• EN300-52566
• AKOS008116119
• N-(4-aminophenyl)-4-chloro-N-methylbenzamide
• 99642-27-0
• Z359383736
• G37268
• N-(4-Aminophenyl)-4-chloro-N-methylbenzamide

• Inchi： 1S/C14H13ClN2O/c1-17(13-8-6-12(16)7-9-13)14(18)10-2-4-11(15)5-3-10/h2-9H,16H2,1H3
• InChI Key： GAKYGEWSJFIGNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N(C)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 260.072
• Monoisotopic Mass: 260.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Aminophenyl)-4-chloro-N-methylbenzamide

Introduction to N-(4-Aminophenyl)-4-chloro-N-methylbenzamide (CAS No. 99642-27-0)

N-(4-Aminophenyl)-4-chloro-N-methylbenzamide, a compound with the chemical identifier CAS No. 99642-27-0, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug discovery and therapeutic development.

The molecular structure of N-(4-Aminophenyl)-4-chloro-N-methylbenzamide consists of a benzamide core substituted with an amino group at the 4-position and a chloro group at the 4-position of the benzene ring, further modified by a methyl group on the amide nitrogen. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable candidate for various biochemical interactions.

In the context of contemporary pharmaceutical research, N-(4-Aminophenyl)-4-chloro-N-methylbenzamide has been explored for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Recent studies have highlighted its interaction with specific enzymes and receptors, suggesting its utility as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to engage with biological targets in a manner that suggests it could be used to develop treatments for conditions where precise molecular intervention is required. For instance, research has indicated that derivatives of N-(4-Aminophenyl)-4-chloro-N-methylbenzamide may exhibit inhibitory effects on certain kinases and proteases, which are often dysregulated in diseases such as cancer and autoimmune disorders.

The synthesis of N-(4-Aminophenyl)-4-chloro-N-methylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of both amino and chloro substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for further investigation.

From a pharmacological perspective, the amine and chloro functionalities in N-(4-Aminophenyl)-4-chloro-N-methylbenzamide contribute to its versatility as a pharmacophore. The amine group can participate in hydrogen bonding interactions with biological targets, while the chloro group can enhance lipophilicity, influencing membrane permeability and metabolic stability. These properties are critical factors in determining the compound's efficacy and pharmacokinetic profile.

Recent preclinical studies have demonstrated promising results when N-(4-Aminophenyl)-4-chloro-N-methylbenzamide was tested in vitro and in vivo models. These studies have focused on its potential as an anti-inflammatory agent, showing that it can modulate cytokine production and reduce inflammatory responses in cellular assays. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a candidate for therapies targeting neurodegenerative conditions such as Alzheimer's disease.

The chemical diversity inherent in N-(4-Aminophenyl)-4-chloro-N-methylbenzamide allows for extensive structural modifications, enabling researchers to fine-tune its biological activity. By varying substituents or altering the core structure, new analogs can be generated with enhanced potency or selectivity. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

In conclusion, N-(4-Aminophenyl)-4-chloro-N-methylbenzamide (CAS No. 99642-27-0) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset for ongoing research aimed at developing new therapeutic interventions. As our understanding of molecular mechanisms continues to evolve, compounds like N-(4-Aminophenyl)-4-chloro-N-methylbenzamide will likely play an increasingly important role in addressing complex diseases.